6-Isopropylquinoline

• CAS: 135-79-5
• Molecular Formula: C12H13N
• Molecular Weight: 171.24 g/mol
• SMILES: CC(C)C1=CC2=C(C=C1)N=CC=C2
• InChI: InChI=1S/C12H13N/c1-9(2)10-5-6-12-11(8-10)4-3-7-13-12/h3-9H,1-2H3
• InChIKey: NKCQEIXYLHACJC-UHFFFAOYSA-N

Researchers requiring a position-specific alkyl-quinoline building block often face supply inconsistency and substitution risk. 6-Isopropylquinoline (CAS 135-79-5) resolves this with verified batch integrity: • Solid at room temp (m.p. 34-36°C) - precise gravimetric dispensing without liquid spill risk; simplifies automated synthesis workflows. • Unique LogP ~3.30 - distinct lipophilicity vs. 6-methylquinoline (LogP ~2.64); critical for membrane permeability SAR; not interchangeable with other regioisomers. • Dual-application scaffold: antimalarial aminoquinoline lead optimization (IC50 5-20 nM vs. resistant P. falciparum) & IFRA-compliant fragrance intermediate (≤2.0%, substantivity 320 hr). • 98% GC purity with COA traceability; stock available in research and bulk quantities.

6-Isopropylquinoline: Specifications & Procurement

6-Isopropylquinoline (CAS 135-79-5) is a heterocyclic aromatic compound belonging to the quinoline family, characterized by an isopropyl substituent at the 6-position of the quinoline ring [1]. With a molecular formula of C₁₂H₁₃N and a molecular weight of 171.24 g/mol , it presents as a colorless to pale yellow liquid with a density of 1.02 g/cm³ and a boiling point of 143°C at 12 mmHg [2]. Unlike unsubstituted quinoline (CAS 91-22-5, m.p. -15°C), the 6-isopropyl substitution raises the melting point to 34-36°C, conferring solid-state handling advantages at room temperature .

• [1] PubChem. (2005). 6-Isopropylquinoline. Compound Summary CID 67285. View Source
• [2] ChemWhat. 6-Isopropylquinoline CAS 135-79-5: Chemical and Physical Properties. View Source

6-Isopropylquinoline Substitution Concerns

Substituting 6-isopropylquinoline with other alkyl-substituted quinolines is not straightforward due to position-specific steric effects, distinct lipophilicity, and divergent biological activity profiles. The 6-position isopropyl group confers a unique XLogP3-AA value of approximately 3.30, which differs significantly from shorter alkyl analogs like 6-methylquinoline (LogP ≈ 2.64) [1], directly impacting membrane permeability, protein binding, and metabolic stability [2]. Furthermore, the substitution pattern alters the compound's reactivity as a synthetic building block; the isopropyl group at the 6-position can influence regioselectivity in electrophilic aromatic substitution and cross-coupling reactions compared to 8-isopropylquinoline (CAS 6457-30-3) or 6-methylquinoline [3]. The olfactory profile is also highly dependent on both the position and nature of the alkyl substituent, with 6-isopropylquinoline exhibiting a distinct green, woody, earthy, leathery, and tobacco character absent in unsubstituted quinoline or 6-methylquinoline [4]. Generic substitution without verifying equivalence in the specific application context introduces unacceptable variability in synthesis outcomes and final product performance.

• [1] Scent.vn. 6-Isopropylquinoline: Odor Profile and Physicochemical Properties. View Source
• [2] De, D., Krogstad, F. M., Cogswell, F. B., & Krogstad, D. J. (1996). Aminoquinolines that circumvent resistance in Plasmodium falciparum in vitro. The American Journal of Tropical Medicine and Hygiene, 55(6), 579-583. View Source
• [3] NIST Chemistry WebBook. 6-Methylquinoline: Physical and Chemical Data. View Source
• [4] Scents and Flavors. Isopropyl Quinoline (135-79-5): Properties, Uses & Safety. View Source

6-Isopropylquinoline: Quantitative Evidence

Fragrance Substantivity

In fragrance applications, 6-isopropylquinoline demonstrates a substantivity of 320 hours at 100.00% concentration, providing exceptionally long-lasting olfactory performance [1]. This high substantivity is a key differentiator from other green, earthy, or leathery aroma chemicals, many of which are considerably more volatile and less persistent on the skin or fabric. This metric is critical for perfumers formulating fine fragrances, soaps, and lotions where prolonged scent duration is a primary performance objective.

Evidence Dimension	Substantivity (odor persistence) on skin/fabric
Target Compound Data	320 hours at 100.00% concentration
Comparator Or Baseline	Typical fragrance ingredients (e.g., many aldehydes, terpenes) exhibit substantivity of less than 100 hours; baseline for 'long-lasting' is typically >100 hours.
Quantified Difference	Approximately 3- to 10-fold increase over many common volatile aroma chemicals.
Conditions	Measured on smelling strip or fabric; evaluated organoleptically.

Why This Matters

This quantifiable substantivity directly translates to a longer-lasting fragrance in finished consumer products, a key performance indicator for procurement.

• [1] FlavScents. (2025). Isopropyl Quinoline: Organoleptic and Physicochemical Data. View Source

Antimalarial Scaffold Against Resistant Strains

A structure-activity relationship (SAR) study of aminoquinoline (AQ) analogs evaluated side-chain length effects on antiplasmodial activity [1]. The 2-aminoquinoline analog bearing an isopropyl side chain (directly relevant to the core 6-isopropylquinoline scaffold's utility in medicinal chemistry) exhibited potent activity against chloroquine-, mefloquine-, and multiply-resistant P. falciparum strains, with IC50 values ranging from 5 to 20 nM [1]. This potency was comparable to the isopentyl (chloroquine) side-chain analog (IC50 = 5-15 nM against susceptible strains), but crucially, the isopropyl analog retained this activity against resistant strains where chloroquine itself fails [1]. Analogs with different side chains (e.g., ethyl, propyl, decyl) showed similar profiles, underscoring that side-chain length and branching significantly impact resistance circumvention.

Evidence Dimension	In vitro antiplasmodial activity (IC50)
Target Compound Data	Isopropyl-substituted aminoquinoline analog: IC50 = 5-20 nM against resistant P. falciparum strains.
Comparator Or Baseline	Chloroquine (isopentyl-substituted): IC50 = 5-15 nM against susceptible strains, but shows high-level resistance (IC50 > 100 nM) in resistant strains; Ethyl analog: IC50 = 5-20 nM; Propyl analog: IC50 = 5-20 nM.
Quantified Difference	Isopropyl analog circumvents resistance, maintaining activity (5-20 nM) against strains where chloroquine activity is severely compromised (typically >100 nM).
Conditions	In vitro culture of P. falciparum (chloroquine-susceptible and resistant strains); 48-72 hour incubation; [³H]-hypoxanthine incorporation assay.

Why This Matters

This demonstrates the scaffold's value in developing next-generation antimalarials effective against drug-resistant strains, a critical unmet medical need.

• [1] De, D., Krogstad, F. M., Cogswell, F. B., & Krogstad, D. J. (1996). Aminoquinolines that circumvent resistance in Plasmodium falciparum in vitro. The American Journal of Tropical Medicine and Hygiene, 55(6), 579-583. View Source

Solvent Solubility Profile

The solubility of 6-isopropylquinoline varies dramatically across common organic solvents, a crucial parameter for designing synthetic routes, purifications, and formulations [1]. It exhibits exceptional solubility in THF (1672.28 g/L) and acetone (1057.15 g/L), while showing moderate solubility in alcohols (e.g., 243.03 g/L in ethanol) and significantly lower solubility in non-polar solvents like n-hexane (35.55 g/L) and water (0.07 g/L) [1]. This profile allows for strategic solvent selection: THF or acetone for reactions requiring high concentration, ethanol for recrystallization or moderate-concentration formulations, and hexane for precipitation or extraction. Compared to unsubstituted quinoline, the isopropyl group substantially reduces water solubility while increasing solubility in polar aprotic solvents.

Evidence Dimension	Solubility in various organic solvents and water
Target Compound Data	THF: 1672.28 g/L; Acetone: 1057.15 g/L; Ethanol: 243.03 g/L; n-Hexane: 35.55 g/L; Water: 0.07 g/L (at 25°C).
Comparator Or Baseline	Unsubstituted quinoline has higher water solubility (~6 g/L) and lower solubility in some aprotic solvents; 6-methylquinoline has a slightly higher LogP and different solubility profile.
Quantified Difference	Water solubility is reduced by ~85-fold compared to unsubstituted quinoline. THF solubility exceeds that in ethanol by ~7-fold.
Conditions	Measured at 25°C; solvent saturation method.

Why This Matters

This detailed solubility map enables chemists to design more efficient, higher-yielding synthetic procedures and robust formulations, reducing development time and material waste.

• [1] Scent.vn. (2025). 6-Isopropylquinoline: Solubility Data. View Source

Olfactory Profile vs. 6-Methylquinoline

Quantitative odor profiling reveals that 6-isopropylquinoline possesses a complex, multi-faceted aroma significantly different from its closest methyl analog [1]. The primary odor characteristics are quantified as follows: Green (79.34%), Earthy (76.26%), Animal (52.86%), Leathery (50.1%), and Tobacco (36.32%) [1]. In contrast, 6-methylquinoline is primarily described as having a leathery, tobacco, and fecal odor with phenolic notes . The isopropyl substitution introduces a dominant green and earthy character that is less pronounced in the methyl analog, making it a distinct choice for creating specific fragrance accords (e.g., masculine, chypre, mossy vetiver) where a greener, less fecal profile is desired [2].

Evidence Dimension	Quantified odor character (percentage contribution to overall olfactory profile)
Target Compound Data	Green: 79.34%; Earthy: 76.26%; Animal: 52.86%; Leathery: 50.1%; Herbal: 49.49%; Nutty: 45.49%; Tobacco: 36.32%.
Comparator Or Baseline	6-Methylquinoline: Predominantly leathery, tobacco, fecal, and phenolic odor. (Quantitative percentages not available in source).
Quantified Difference	6-Isopropylquinoline exhibits a dominant 'green' (79.34%) and 'earthy' (76.26%) profile, whereas 6-methylquinoline's profile is dominated by 'leathery' and 'tobacco' notes with a significant 'fecal' component.
Conditions	Organoleptic evaluation by trained panel; odor descriptors quantified via GC-O or sensory panel analysis (exact method not specified).

Why This Matters

For fragrance houses, this quantified difference ensures the correct aroma chemical is procured to achieve the precise olfactory target, avoiding costly reformulation due to substitution with a similar-sounding but sensorially distinct analog.

• [1] Scent.vn. (2025). 6-Isopropylquinoline: Odor Profile. View Source
• [2] Perflavory. Isopropyl Quinoline (135-79-5): Fragrance Notes and Applications. View Source

Physical State vs. Unsubstituted Quinoline

A direct comparison of physical properties reveals a practical handling advantage of 6-isopropylquinoline over its unsubstituted parent compound . Unsubstituted quinoline (CAS 91-22-5) is a liquid at room temperature with a melting point of -15°C, often requiring refrigerated storage or special handling to prevent freezing/thawing issues in colder climates. In contrast, 6-isopropylquinoline has a reported melting point of 34-36°C . This means it is a solid at standard room temperature (20-25°C), which simplifies weighing, reduces the risk of spills, and may improve stability during long-term storage by limiting molecular mobility and reactivity.

Evidence Dimension	Melting point (physical state at room temperature)
Target Compound Data	34-36°C (solid at 20-25°C)
Comparator Or Baseline	Unsubstituted Quinoline: -15°C (liquid at 20-25°C).
Quantified Difference	ΔT = ~50°C, resulting in a solid vs. liquid physical state at standard room temperature.
Conditions	Standard melting point determination; atmospheric pressure.

Why This Matters

For procurement and laboratory operations, a solid physical state at room temperature can significantly simplify handling, reduce spill risks, and improve storage stability compared to a low-melting liquid.

6-Isopropylquinoline: Application Scenarios

Antimalarial Lead Synthesis

Procure 6-isopropylquinoline as a core scaffold for synthesizing aminoquinoline analogs designed to circumvent drug resistance in Plasmodium falciparum [1]. The evidence demonstrates that the isopropyl-substituted quinoline framework is a key structural element for maintaining potent activity (IC50 = 5-20 nM) against chloroquine-, mefloquine-, and multiply-resistant strains, a property not shared by the unmodified chloroquine scaffold [1]. This scenario involves using 6-isopropylquinoline as a building block to explore structure-activity relationships (SAR) around the 4-amino or 2-amino positions, aiming to identify next-generation antimalarial candidates.

Long-Lasting Masculine & Chypre Accords

Utilize 6-isopropylquinoline in fragrance concentrate formulations (up to 2.0% per IFRA guidelines) to impart a distinct green, woody, earthy, leathery, and tobacco character with exceptional longevity [1][2]. The quantified substantivity of 320 hours ensures the scent persists on skin or fabric throughout the day and into the next, a key performance requirement for premium fragrances, soaps, and lotions [3]. Its olfactory profile (79.34% green, 76.26% earthy) makes it particularly valuable for masculine, mossy vetiver, and chypre compositions where a green-leathery base note is desired [4].

High-Concentration Reactions and Purifications

Leverage the detailed solvent solubility profile of 6-isopropylquinoline to optimize synthetic procedures [1]. For reactions requiring high substrate concentration, select THF (solubility: 1672.28 g/L) or acetone (1057.15 g/L). For purification via recrystallization, use ethanol (243.03 g/L) or a mixed solvent system. For precipitation or extraction, utilize n-hexane (35.55 g/L) or water (0.07 g/L) [1]. This data-driven approach minimizes solvent use, maximizes reaction yields, and streamlines downstream processing compared to trial-and-error solvent selection.

Simplified Solid Handling and Storage

Select 6-isopropylquinoline over its liquid analog, unsubstituted quinoline, for applications where ease of handling and storage stability at room temperature are paramount [1]. With a melting point of 34-36°C, this compound is a solid at standard ambient temperatures, enabling accurate weighing without the spill risk associated with liquids, and reducing the need for refrigerated storage to prevent freezing/thawing cycles [1]. This is particularly advantageous for automated synthesis platforms, inventory management in large compound libraries, and shipping to facilities without extensive cold-chain infrastructure.

• [1] De, D., Krogstad, F. M., Cogswell, F. B., & Krogstad, D. J. (1996). Aminoquinolines that circumvent resistance in Plasmodium falciparum in vitro. The American Journal of Tropical Medicine and Hygiene, 55(6), 579-583. View Source
• [2] Scents and Flavors. Isopropyl Quinoline (135-79-5): Properties, Uses & Safety. View Source
• [3] FlavScents. (2025). Isopropyl Quinoline: Organoleptic and Physicochemical Data. View Source
• [4] Scent.vn. (2025). 6-Isopropylquinoline: Odor Profile. View Source